Cas no 17118-78-4 (Phosphorotrithioicacid, S,S-dimethyl S-2-propynyl ester (8CI))

Phosphorotrithioicacid, S,S-dimethyl S-2-propynyl ester (8CI) structure
17118-78-4 structure
Product Name:Phosphorotrithioicacid, S,S-dimethyl S-2-propynyl ester (8CI)
CAS No:17118-78-4
MF:C5H9OPS3
MW:212.293118238449
CID:203562
PubChem ID:86955
Update Time:2025-04-19

Phosphorotrithioicacid, S,S-dimethyl S-2-propynyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphorotrithioicacid, S,S-dimethyl S-2-propynyl ester (8CI)
    • 3-bis(methylsulfanyl)phosphorylsulfanylprop-1-yne
    • phosphorotrithioic acid, S,S-dimethyl S-2-propyn-1-yl ester
    • S,S-Dimethyl S-prop-2-yn-1-yl phosphorotrithioate
    • 17118-78-4
    • S,S-Dimethyl S-(prop-2-ynyl) phosphorotrithioate
    • DTXSID60169021
    • Phosphorotrithioic acid, S,S-dimethyl S-(prop-2-ynyl) ester
    • BRN 1858653
    • Inchi: 1S/C5H9OPS3/c1-4-5-10-7(6,8-2)9-3/h1H,5H2,2-3H3
    • InChI Key: ZLJAMTLREAVFKX-UHFFFAOYSA-N
    • SMILES: S(CC#C)P(=O)(SC)SC

Computed Properties

  • Exact Mass: 211.95547
  • Monoisotopic Mass: 211.955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 93Ų

Experimental Properties

  • Density: 1.319
  • Boiling Point: 298.7°Cat760mmHg
  • Flash Point: 134.5°C
  • Refractive Index: 1.584
  • PSA: 17.07
  • LogP: 3.18690
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